Cas no 2172222-40-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid
• CAS No: 2172222-40-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5968491
• PubChem ID: 165563825
• Update Time: 2025-06-15

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclopentane-1-carboxylic acid
• EN300-1549769
• 2172222-40-9

• Inchi： 1S/C27H30N2O6/c30-25(29-23-11-5-10-21(23)26(31)32)24-16(12-13-34-24)14-28-27(33)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,16,21-24H,5,10-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WUCCFBIUYHLDOG-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC1CCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2172222-40-9 and Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid

The compound with the CAS number 2172222-40-9 and the product name 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention for its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluoren-9-yl methoxycarbonyl moiety suggests a high degree of molecular rigidity, which is often desirable in drug molecules to enhance binding affinity and metabolic stability. Additionally, the cyclopentane ring provides a three-dimensional scaffold that can interact favorably with biological targets, such as enzymes and receptors, thereby improving pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its amino-methyloxolane core. This structural motif has been extensively studied for its ability to modulate protein-protein interactions and enzyme activity. Recent research has demonstrated that derivatives of methyloxolane can serve as effective scaffolds for the development of small-molecule inhibitors. The incorporation of an amino group further enhances the compound's potential as a pharmacophore, allowing for post-synthetic modifications that can fine-tune its biological activity.

In the context of contemporary pharmaceutical research, compounds like this one are being explored for their ability to interact with complex biological systems. The fluoren-9-yl moiety, in particular, has been shown to improve solubility and oral bioavailability, making it an attractive feature for drug candidates. Furthermore, the cyclopentane carboxylic acid group can serve as a hydrogen bond acceptor, facilitating interactions with polar residues in biological targets. These properties make the compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. Molecular docking studies have suggested that this molecule may exhibit potent activity against enzymes involved in inflammatory pathways. This aligns with current trends in drug discovery, where targeting inflammation has become a major focus due to its role in various chronic diseases. The structural features of this compound make it a compelling candidate for further exploration in this area.

The synthesis of this compound presents several challenges due to its intricate structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key structural motifs efficiently. These advances have not only improved yield but also allowed for greater control over stereochemistry, which is critical for biological activity.

From a therapeutic perspective, the potential applications of this compound are broad. Initial studies have hinted at its efficacy in modulating enzymes associated with metabolic disorders. Additionally, its ability to interact with protein targets suggests that it may have applications in oncology and neurodegenerative diseases. As research progresses, further characterization will be necessary to fully elucidate its pharmacological profile and therapeutic potential.

The development of novel drug candidates is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here exemplifies this collaborative approach, where structural design is driven by both chemical principles and biological needs. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly.

In conclusion, the compound with CAS number 2172222-40-9 and product name 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclopentane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in future drug development efforts.